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Compound of Interest

Compound Name: 2-Propenal, 3-amino-2-chloro-
CAS No.: 221615-73-2
Cat. No.: B571138
Get Quote
. J

Part 1: Executive Summary (Immediate Action)

Do not dispose of 3-amino-2-chloro-2-propenal down the drain.

This compound is a functionalized acrolein derivative. While the amino group provides some
resonance stabilization compared to bare acrolein, it remains a potent electrophile (Michael
acceptor) and a lachrymator. It poses significant risks of aquatic toxicity and uncontrolled
polymerization if mixed with incompatible waste streams.

Core Disposal Directive:

» Classification: High-Hazard Halogenated Organic Waste.

o Primary Hazard: Toxicity (Oral/Inhalation/Dermal) and Skin Sensitization.

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

e Segregation:Strictly segregate from acids and oxidizers. Acidic conditions can hydrolyze the
amine, releasing highly unstable and volatile chlorinated aldehyde species.
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Part 2: Scientific Context & Hazard Profile[3][4][5]

To ensure safety, one must understand the causality of the hazard. This compound is not
merely "toxic"; it is a reactive intermediate designed to bond with biological targets.

The Mechanism of Toxicity (The "Why")

The chemical structure (

) contains an
-unsaturated aldehyde moiety.[1][2][3][4]

o Michael Addition: The alkene double bond is electron-deficient. It reacts irreversibly with
nucleophiles, such as the thiol (

) groups in proteins and glutathione. This causes rapid depletion of cellular antioxidants and
direct tissue damage (alkylation).

e Resonance & Hydrolysis: The amino group donates electron density, making the solid
relatively stable under neutral conditions. However, contact with strong acids disrupts this
resonance, potentially releasing 2-chloroacrolein, a volatile and explosive lachrymator.[1]

Physical & Chemical Data for Disposal
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Property Value | Characteristic Operational Implication

Use for waste manifesting.[1]

CAS Number 1616-16-6
[2]
] ] ] ] Dust control is critical during
Physical State Solid (typically crystalline) o
weighing/transfer.[1][2]
- Soluble in polar organic Do not use aqueous waste
Solubility o
solvents (DMSO, Methanol) streams (hydrolysis risk).[1][2]
Avoid storing in waste
Reactivity Electrophilic; Polymerizable containers with strong
nucleophiles (bases).[1][2]
Combustible, but not a primary
Flash Point >100°C (Predicted) flammability hazard (D001).[1]

[2]

Part 3: Step-by-Step Disposal Protocol
Waste Segregation Logic

Correct segregation is the single most critical step to prevent "drum reactions” (uncontrolled
exotherms in waste storage).
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Waste: 3-Amino-2-Chloro-2-Propenal

Is it Solid or in Solution?

N\

Solid Reagent Solution (Mother Liquor)

:

Identify Solvent

Solid Toxic Waste Bin
(Double Bagged)

If Cl/Br present \If no halogens

Halogenated Solvent Non-Halogenated
(DCM, Chloroform) (Methanol, DMSO)

Halogenated Organic Waste Non-Halogenated Organic Waste
(Stream C) (Stream A)

CRITICAL: NO ACIDS

(Prevents Hydrolysis)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-amino-2-chloro-2-propenal waste. Note the critical
restriction on acidic coproducts.

Packaging and Labeling

For Solid Waste (Pure Substance):
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e Primary Containment: Place the solid in a screw-top glass vial or high-density polyethylene
(HDPE) jar. Do not use metal containers (corrosion risk).

e Secondary Containment: Place the primary container inside a heavy-duty clear plastic zip-
bag.

» Labeling: Affix a yellow hazardous waste label.
o Constituents: "3-Amino-2-chloro-2-propenal”[1][2]
o Hazard Checkboxes: Toxic, Irritant.[5][6][7][8][9][10][11]
o Note: "Halogenated - Do Not Mix with Acids."
For Liquid Waste (Reaction Mixtures):
o Container: Use an HDPE waste carboy or safety-coated glass bottle.

o Headspace: Leave at least 10% headspace to accommodate potential off-gassing or thermal

expansion.

o Compatibility Check: Ensure no oxidizing agents (e.g., hydrogen peroxide, nitric acid) are
present in the waste stream. If oxidizers were used, quench them (e.g., with sodium
thiosulfate) and verify with test strips before adding the aldehyde waste.

Glassware Decontamination (The "Quench" Step)

Researchers often ask how to clean the flask. Do not simply wash with water (hydrolysis risk).

e Rinse: Rinse glassware with a small volume of acetone or methanol. Collect this rinse as
hazardous waste (see 3.2).

¢ Deactivation (Optional but Recommended for Trace Residue):

o Prepare a 5% aqueous solution of Sodium Bisulfite (
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o Soak the glassware for 30 minutes. The bisulfite attacks the aldehyde and the double
bond, forming a water-soluble sulfonate adduct that is significantly less toxic.

o Warning: This reaction is exothermic. Do not use this for bulk disposal, only for cleaning

trace residues.

Part 4: Spill Contingency Plan

In the event of a spill outside the fume hood, immediate action is required to prevent respiratory

exposure.

4. Collection
Scoop into Jar
Label as Haz Waste

3. Containment
Use Absorbent Pads
(Do NOT use water)

2. Don PPE
(Resp. Protection +
Double Nitrile/Butyl)

5. Decon Surface
Soap & Water Wash

: 1. Evacuate & Ventilate
Sl PEEs e (Lachrymator Risk)

Click to download full resolution via product page

Figure 2: Sequential workflow for managing spills of chlorinated acrolein derivatives.

Part 5: Regulatory & Logistics Data

When manifesting this waste for the hauler, use the following codes. While this specific CAS is
not always explicitly P-listed (like Acrolein PO03), it must be treated with equivalent caution due

to the functional similarity.
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Regulatory Body Classification Code | Designation

D003 (Reactive - if unstable) or

F-List (if spent solvent mix).[1]

RCRA (USA) Characteristic Waste
[2] Default to "Halogenated
Organic".
Class 6.1 (Toxic Substances)
DOT (Transport) Hazard Class )
or Class 8 (Corrosive).[1][2]
UN 2811 (Toxic solid, organic,
) ] n.o.s.) or UN 3261 (Corrosive
UN Number Generic Assignment

solid, acidic, organic, n.o.s.).[1]

[2]

Note: Always consult your institution's EHS (Environmental Health & Safety) officer for the
specific waste profile number used by your facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

